Cas no 595557-03-2 (1-Nonadecene, 1-(ethenylsulfonyl)-, (1E)-)

595557-03-2 structure
Product name:1-Nonadecene, 1-(ethenylsulfonyl)-, (1E)-
1-Nonadecene, 1-(ethenylsulfonyl)-, (1E)- Chemical and Physical Properties
Names and Identifiers
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- 1-Nonadecene, 1-(ethenylsulfonyl)-, (1E)-
- 1-ethenylsulfonylnonadec-1-ene
- 1-(Ethenesulfonyl)nonadec-1-ene
- 595557-03-2
- DTXSID60851712
-
- Inchi: InChI=1S/C21H40O2S/c1-3-5-6-7-8-9-10-11-12-13-14-15-16-17-18-19-20-21-24(22,23)4-2/h4,20-21H,2-3,5-19H2,1H3/b21-20+
- InChI Key: JLDXBEMTHPTEKQ-QZQOTICOSA-N
- SMILES: C(S(/C=C/CCCCCCCCCCCCCCCCC)(=O)=O)=C
Computed Properties
- Exact Mass: 356.2751
- Monoisotopic Mass: 356.27490169g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 24
- Rotatable Bond Count: 18
- Complexity: 391
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 1
- Topological Polar Surface Area: 42.5Ų
- XLogP3: 9.4
Experimental Properties
- PSA: 34.14
1-Nonadecene, 1-(ethenylsulfonyl)-, (1E)- Related Literature
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Shilong Wang,Yuanyuan Zhang,Guixin Liu,Hui Xu,Lijuan Song,Jinchun Chen,Jiazhu Li,Zhen Zhang Org. Chem. Front., 2021,8, 599-604
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Taku Shoji,Miwa Tanaka,Sho Takagaki,Kota Miura,Akira Ohta,Ryuta Sekiguchi,Shunji Ito,Shigeki Mori,Tetsuo Okujima Org. Biomol. Chem., 2018,16, 480-489
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Satyam Kumar,G. D. Dwivedi,Shiv Kumar,R. B. Mathur,U. Saxena,A. K. Ghosh,Amish G. Joshi,H. D. Yang,Sandip Chatterjee Dalton Trans., 2015,44, 3109-3117
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Yue Guo,Bochen Liu,Zhao Chen,Weidong Song,Naifan Tian,Wenhai Wu,Xiaokun Fan,Yunfeng Zhan,Fanyuan Meng,Qingguang Zeng J. Mater. Chem. C, 2021,9, 10381-10387
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